![molecular formula C7H7N3 B083409 1-Methylbenzotriazole CAS No. 13351-73-0](/img/structure/B83409.png)
1-Methylbenzotriazole
Overview
Description
1-Methylbenzotriazole (1-MeBT) is a heterocyclic compound with the molecular formula C7H7N3 . It is a derivative of benzotriazole, a class of compounds that have been widely used due to their versatile biological properties .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, benzotriazole derivatives, including this compound, are known to be biologically active . More research would be needed to provide a detailed synthesis analysis.Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring fused with a triazole ring, with a methyl group attached . The molecular weight is 133.15 g/mol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 133.15 g/mol. It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 2. It has no rotatable bonds .Scientific Research Applications
Toxicity Assessment : 1-Methylbenzotriazole and its derivatives, such as benzotriazole and butylbenzotriazole, have been evaluated for their toxicity to aquatic species like bacteria, fathead minnow, and water flea. These compounds, commonly found in industrial chemical mixtures and aircraft deicing fluids, exhibit varying degrees of toxicity across different organisms (Pillard, Cornell, Dufresne, & Hernández, 2001).
Chemical Synthesis : Research has been conducted on the preparation of 1-(arylamino)methylbenzotriazoles and benzimidazoles, which are derived from 1-hydroxymethylbenzazoles. These compounds have been analyzed using various spectroscopic methods, although they displayed no significant antibacterial activity (Milata, Kada, Zalibera, & Belicová, 2001).
Environmental Occurrence : Studies have been conducted on the occurrence of benzotriazole derivatives like this compound in rivers, primarily due to their use as corrosion inhibitors in various applications. The research focuses on the exposure concentrations, loads, and potential sources in rivers (Kiss & Fries, 2009).
Analytical Techniques : Nuclear magnetic resonance (NMR) analysis has been utilized to study the properties of 1- and 2-methylbenzotriazole. This includes refining chemical shifts and coupling constants, providing insight into the molecular structure of these compounds (Rondeau, Rosenberg, & Dunbar, 1969).
Chemical Reactivity : There has been research on the lithiation of this compound, which provides a novel route to 1-substituted benzotriazoles. This process involves the reaction of various electrophiles with lithiated 1-(n-alkyl)benzotriazoles (Katritzky, Wu, Kuźmierkiewicz, & Rachwał, 1994).
Environmental Persistence : A review of 4(5)-Methylbenzotriazole, a closely related compound, discusses its poor biodegradability, persistence in the environment, and unknown chronic effects. This reflects the broader concern about the environmental impact of benzotriazole derivatives (Dummer, 2014).
Coordination Networks : Research includes the incorporation of this compound into coordination polymers and networks for potential applications in magnetic materials (Jones et al., 2006).
Phototransformation Studies : Studies on the photochemical behavior of benzotriazole derivatives under UV radiation have been conducted, assessing the influence of various environmental factors on their transformation (Liu, Chen, Wu, Chen, & Ying, 2021).
Mechanism of Action
Target of Action
1-Methylbenzotriazole (also known as tolyltriazole) primarily targets metals in various environments, acting as a corrosion inhibitor . It effectively prevents the corrosion of many metals in acidic and saline aqueous solutions . The compound is particularly effective at preventing corrosion of brass in saline (NaCl) solutions .
Mode of Action
This compound interacts with its targets (metals) by forming a protective layer on the metal surface, which inhibits the electrochemical reactions that cause corrosion . This interaction results in a significant reduction in the rate of metal corrosion, prolonging the lifespan of metal components in various applications .
Biochemical Pathways
For instance, benzotriazole derivatives have been found to bind with enzymes and receptors in biological systems . These diverse non-covalent interactions endow benzotriazole derivatives with a broad spectrum of biological properties .
Pharmacokinetics
It is known to be persistent in the environment due to its poor biodegradability . This persistence suggests that if it were to enter a biological system, it might also exhibit a long half-life.
Result of Action
The primary result of this compound’s action is the effective inhibition of metal corrosion. This has a significant impact on the longevity and reliability of metal components in various industrial applications and consumer products . In biological systems, benzotriazole derivatives have exhibited properties in medicinal chemistry including anticancer, antifungal, antibacterial, antiviral, antiparasitic, and antioxidative activities .
Action Environment
The action of this compound is influenced by environmental factors such as pH and salinity. It is most effective in acidic and saline aqueous solutions . Additionally, it has been found to be recalcitrant in the environment, with high persistence and poor removal efficiencies in conventional water treatment facilities . This suggests that environmental factors play a significant role in the compound’s action, efficacy, and stability.
Biochemical Analysis
Biochemical Properties
1-Methylbenzotriazole is known to confer unique physicochemical properties to its immediate vicinity on various molecular scaffolds
Cellular Effects
These effects are likely due to their ability to form π–π stacking interactions and hydrogen bonds with enzymes and receptors in biological systems .
Molecular Mechanism
Benzotriazole derivatives are known to interact with enzymes and receptors in biological systems through diverse non-covalent interactions . These interactions may lead to changes in gene expression, enzyme inhibition or activation, and other effects at the molecular level .
Temporal Effects in Laboratory Settings
Infrared, Raman, UV-VIS, 1H and 13C NMR spectroscopic properties of this compound have been reported using experimental and computational methods . Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is limited.
Metabolic Pathways
Benzotriazole derivatives have been found to possess the bioactivities of both the benzotriazole nucleus and metal supramolecular complexes, suggesting a potential role in metabolic pathways .
Properties
IUPAC Name |
1-methylbenzotriazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3/c1-10-7-5-3-2-4-6(7)8-9-10/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXQHRUJXQJEGER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40158150 | |
Record name | 1H-Benzotriazole, 1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40158150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13351-73-0 | |
Record name | 1-Methylbenzotriazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13351-73-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methylbenzotriazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013351730 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-METHYLBENZOTRIAZOLE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=11743 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1H-Benzotriazole, 1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40158150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Methylbenzotriazole | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SZL55XL4Y6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 1-methylbenzotriazole (Mebta) interact with metals at a molecular level, and what are the structural implications?
A1: Mebta primarily acts as a monodentate ligand, coordinating to metal ions through the nitrogen atom at position 3 of the azole ring. [, , ] This interaction leads to the formation of diverse metal complexes, ranging from mononuclear to polynuclear structures, with various geometries such as tetrahedral, square planar, and octahedral, depending on the metal ion and other ligands present. [, , , , , , ]
Q2: What makes this compound a molecule of interest in corrosion inhibition, particularly for metals like copper, zinc, and iron?
A2: Mebta's ability to form stable coordination complexes with various metals makes it a potential corrosion inhibitor. [, , ] While the exact mechanism of corrosion inhibition is still under investigation, the formation of surface-bound metal-Mebta complexes is believed to create a protective layer that hinders the interaction of the metal with corrosive agents. [, , ] Research suggests that simple N-substitution with groups lacking donor atoms might not lead to effective corrosion inhibitors due to the inability to form polymeric species on the metal surface. []
Q3: How does the structure of this compound influence its ability to form coordination complexes?
A3: The nitrogen atom at position 3 of the azole ring in Mebta acts as the primary donor site for metal coordination. [, , ] The methyl group at position 1 does not directly participate in coordination but can influence the steric environment around the donor nitrogen, impacting the geometry and stability of the resulting complexes. [, ]
Q4: What spectroscopic techniques are typically used to characterize this compound and its metal complexes?
A4: Various spectroscopic methods are employed to characterize Mebta and its complexes. These include:
- Infrared (IR) Spectroscopy: Provides information about the functional groups present and the coordination modes of the ligands. [, , , , ]
- Raman Spectroscopy: Complements IR data and can offer additional insights into the vibrational modes of the molecules. []
- Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for determining the solution-state structures of the complexes and studying ligand exchange processes. [, , ]
- Ultraviolet-Visible (UV-Vis) Spectroscopy: Provides information about the electronic transitions within the molecule and can be used to study the ligand field strength in metal complexes. [, ]
Q5: Can iron(III) complexes with benzotriazole derivatives, such as those described in the provided research, act as catalysts?
A5: Yes, research suggests that certain iron(III) complexes with benzotriazole derivatives, specifically those incorporating this compound or 5-chlorobenzotriazole, exhibit catalytic activity in alkane and alkene oxidation reactions utilizing hydrogen peroxide as the oxidant. []
Q6: How is computational chemistry utilized in understanding the properties and behavior of this compound?
A6: Computational methods such as Density Functional Theory (DFT) and ab initio calculations are employed to investigate the electronic structure, reactivity, and spectroscopic properties of Mebta and its derivatives. [, ] These calculations help interpret experimental data and provide insights into the stability and reactivity of different tautomers and the influence of substituents on the molecule's properties.
Q7: Has any research explored the structure-activity relationship (SAR) of this compound and its analogs?
A7: While the provided research primarily focuses on Mebta itself, some studies explore the impact of substituents on benzotriazole's properties. For instance, comparing this compound to 5-chlorobenzotriazole in terms of their complexation behavior with iron(III) provides insights into how substituents can influence the stability and reactivity of the resulting complexes. [] Similarly, investigations on the stability and tautomerism of benzotriazole derivatives contribute to understanding the SAR within this class of compounds. []
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